molecular formula C7H9LiO3S B2604448 Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate CAS No. 2460754-33-8

Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate

Cat. No. B2604448
CAS RN: 2460754-33-8
M. Wt: 180.15
InChI Key: CXEAFTNZUWVKHQ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is a chemical compound with the CAS Number: 2460754-33-8 . It has a molecular weight of 180.15 . The compound is a powder and is stored at a temperature of 4 degrees Celsius .


Molecular Structure Analysis

The InChI code for Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is 1S/C7H10O3S.Li/c8-6(9)5-1-11-4-7(5)2-10-3-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1 . This code provides a standard way to encode the compound’s molecular structure and formula.


Physical And Chemical Properties Analysis

Lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is a powder . It is stored at a temperature of 4 degrees Celsius .

Scientific Research Applications

Medicinal Chemistry and Drug Development

EN300-26980895 exhibits improved water solubility (up to 40 times) compared to its non-oxygenated counterparts. Researchers have synthesized more potent oxa-spirocyclic analogues of the antihypertensive drug terazosin using this compound. These analogues have been studied in vivo, showing promise for enhancing drug efficacy and bioavailability .

Materials Science: Lithium Ion Batteries

EN300-26980895’s unique structure makes it an interesting candidate for cathode materials in lithium-ion batteries. Although specific studies on this compound are limited, its potential lies in its ability to store and release lithium ions efficiently. Further research could explore its electrochemical properties and stability .

Organic Synthesis and Chemical Reactions

The iodocyclization method used to prepare EN300-26980895 opens up avenues for creating diverse oxa-spirocyclic compounds. Researchers have synthesized over 150 such compounds, emphasizing the incorporation of oxygen atoms. These compounds can serve as building blocks for designing novel organic molecules with tailored properties .

X-ray Powder Diffraction (XRD) Studies

EN300-26980895’s crystalline structure can be analyzed using XRD techniques. Researchers can investigate its crystal lattice, phase transitions, and polymorphism. XRD data provide valuable insights into its molecular arrangement, aiding in material characterization and quality control .

Chemical Education and Demonstrations

EN300-26980895 serves as an excellent example for teaching spirocyclic chemistry. Educators can use its synthesis and properties to illustrate concepts related to stereochemistry, functional groups, and molecular design. Hands-on demonstrations can engage students in understanding complex organic structures .

Pharmaceutical Formulations and Drug Delivery

Given its improved solubility, EN300-26980895 could find applications in drug formulations. Researchers might explore its use as a solubilizing agent or carrier for poorly water-soluble drugs. Its spirocyclic scaffold could also be modified to enhance drug stability and targeted delivery .

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

lithium;2-oxa-6-thiaspiro[3.4]octane-8-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10O3S.Li/c8-6(9)5-1-11-4-7(5)2-10-3-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CXEAFTNZUWVKHQ-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].C1C(C2(COC2)CS1)C(=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9LiO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

180.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.